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Compound of Interest

Compound Name: Tert-butyl 2-(methylamino)acetate

Cat. No.: B7771382

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of tert-butyl 2-
(methylamino)acetate (also known as N-methylglycine tert-butyl ester), a key intermediate in
pharmaceutical and agrochemical synthesis. Due to the limited availability of specific
guantitative solubility data in peer-reviewed literature, this document consolidates available
data, provides a qualitative solubility profile based on its chemical structure and related
compounds, and details a standardized experimental protocol for determining its solubility in
common laboratory solvents. This guide is intended to assist researchers and drug
development professionals in handling, processing, and developing formulations involving this
compound.

Introduction

Tert-butyl 2-(methylamino)acetate is a glycine derivative valued in organic synthesis,
particularly in peptide synthesis and the preparation of active pharmaceutical ingredients (APIs)
[1]. Its molecular structure, featuring a tert-butyl ester group and a secondary amine, dictates
its physicochemical properties, including its solubility. The tert-butyl ester group enhances
stability and provides lipophilicity, while the methylamino moiety introduces a polar, basic center
that can engage in hydrogen bonding and acid-base reactions. A thorough understanding of its
solubility in a variety of solvents is critical for its efficient use in synthesis, purification, and
formulation.
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Physicochemical Properties

o |[UPAC Name: tert-butyl 2-(methylamino)acetate

o Synonyms: N-Methylglycine tert-butyl ester, Sarcosine tert-butyl ester

e CAS Number: 5616-81-9

» Molecular Formula: C7H1sNO:2

¢ Molecular Weight: 145.20 g/mol

o Appearance: Colorless to white crystalline powder (hydrochloride salt)[2]

e Melting Point: 137-141 °C (decomposes) (hydrochloride salt)[1]

Solubility Data

Quantitative solubility data for tert-butyl 2-(methylamino)acetate in a wide range of common
laboratory solvents is not extensively reported in the public domain. However, the available
data and qualitative descriptions are summarized below.

Quantitative Solubility Data

The following table presents the known quantitative solubility data for tert-butyl 2-
(methylamino)acetate.

Solvent Temperature (°C) Solubility (mg/mL) Reference

Methanol Not Specified 150 [1]

Note: The reported solubility was "0.3 gram in 2 mL MeOH"[1].

Qualitative Solubility Profile

Based on its chemical structure and information on its hydrochloride salt, a general qualitative
solubility profile can be inferred. The presence of the polar amino group and the ester
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functionality suggests some solubility in polar solvents, while the tert-butyl group contributes to

solubility in non-polar organic solvents.

Water: The hydrochloride salt of tert-butyl 2-(methylamino)acetate is reported to be
soluble in water[2]. The free base is expected to have limited solubility in neutral water but
should be soluble in acidic aqueous solutions due to the formation of the corresponding
ammonium salt.

Polar Protic Solvents (e.g., Ethanol): Given its high solubility in methanol, it is expected to be
readily soluble in other short-chain alcohols like ethanol.

Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Tetrahydrofuran): Good solubility is
anticipated in these solvents due to the presence of the polar ester and amino groups.

Non-Polar Solvents (e.g., Dichloromethane, Toluene, Diethyl Ether): The tert-butyl group
suggests that the compound will be soluble in these solvents.

Apolar Solvents (e.g., Heptane, Hexane): Solubility is expected to be limited in highly apolar
solvents.

Experimental Protocol for Solubility Determination

To obtain precise and reliable solubility data for tert-butyl 2-(methylamino)acetate in specific

solvents, the following gravimetric method is recommended.

Materials and Equipment

Tert-butyl 2-(methylamino)acetate

Selected solvents (e.g., water, ethanol, acetone, ethyl acetate, dichloromethane, toluene,
heptane)

Analytical balance (accurate to £0.1 mg)
Vials with screw caps

Thermostatic shaker or magnetic stirrer with temperature control
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Centrifuge

Syringe filters (0.45 pum)

Pipettes

Oven

Procedure

Sample Preparation: Add an excess amount of tert-butyl 2-(methylamino)acetate to a pre-
weighed vial.

Solvent Addition: Add a known volume or mass of the desired solvent to the vial.

Equilibration: Tightly cap the vial and place it in a thermostatic shaker set to the desired
temperature (e.g., 25 °C). Shake the mixture for a sufficient time (e.g., 24-48 hours) to
ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vial to stand undisturbed at the set
temperature for at least 2 hours to allow the undissolved solid to settle. Alternatively,
centrifuge the vial to facilitate phase separation.

Sample Extraction: Carefully withdraw a known volume of the supernatant using a pre-
warmed pipette, ensuring no solid particles are disturbed.

Filtration: Pass the extracted supernatant through a syringe filter to remove any remaining
solid particles.

Solvent Evaporation: Transfer a known volume or mass of the clear, saturated solution to a
pre-weighed, dry container. Evaporate the solvent completely in an oven at a temperature
below the decomposition point of the compound.

Mass Determination: Once the solvent is fully evaporated, cool the container to room
temperature in a desiccator and weigh it on the analytical balance.

Calculation: The solubility (S) in mg/mL is calculated using the following formula:
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S (mg/mL) = (Mass of container with residue - Mass of empty container) / Volume of the

aliquot of saturated solution taken

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for determining the solubility of tert-butyl

2-(methylamino)acetate.

Phase Separation Analysis
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Workflow for Gravimetric Solubility Determination.
Conclusion

While comprehensive quantitative solubility data for tert-butyl 2-(methylamino)acetate
remains limited in the scientific literature, this guide provides the currently available information
and a qualitative assessment of its solubility profile. The provided experimental protocol offers
a reliable method for researchers to determine precise solubility values in solvents relevant to
their specific applications. A deeper understanding of its solubility will facilitate the optimization
of reaction conditions, purification processes, and the development of novel formulations in the

pharmaceutical and chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.5616-81-9(Tert-butyl 2-(methylamino)acetate) | Kuujia.com [kuujia.com]
o 2. tert-butyl N-methylglycinate [chembk.com]

 To cite this document: BenchChem. [Solubility Profile of Tert-butyl 2-(methylamino)acetate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7771382#solubility-of-tert-butyl-2-methylamino-
acetate-in-common-lab-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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